1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide
Overview
Description
1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a pyrimidine ring and a piperidine ring. The compound is also known by its chemical name, BPP.
Mechanism of Action
The mechanism of action of 1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are essential for the growth and survival of microorganisms and cancer cells.
Biochemical and Physiological Effects:
1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. The compound has also been found to have cytotoxic effects on cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide in lab experiments include its antimicrobial and anticancer properties, which make it a valuable tool for studying these areas. However, the limitations of using the compound include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide. One area of research is to further investigate its mechanism of action and how it works to inhibit the growth of microorganisms and cancer cells. Another area of research is to explore its potential use in combination with other drugs for the treatment of various diseases. Additionally, research could be conducted to develop new derivatives of the compound with improved properties and reduced toxicity.
Synthesis Methods
The synthesis of 1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide involves the reaction of 5-bromopyrimidine-2-carboxylic acid with piperidine-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields 1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide as a white solid.
Scientific Research Applications
1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide has been extensively studied for its potential applications in various fields. It has been found to have antimicrobial properties and has been studied for its potential use as an antibacterial and antifungal agent. The compound has also been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
1-(5-bromopyrimidin-2-yl)piperidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN4O/c11-7-5-13-10(14-6-7)15-4-2-1-3-8(15)9(12)16/h5-6,8H,1-4H2,(H2,12,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVHSNEPGNKNDTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(=O)N)C2=NC=C(C=N2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromopyrimidin-2-yl)piperidine-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-methoxyphenyl)ethyl]-2-piperidin-4-yloxyacetamide](/img/structure/B7577454.png)
![4-[[4-(Ethylaminomethyl)piperidin-1-yl]methyl]benzonitrile](/img/structure/B7577460.png)
![N-[1-(dimethylamino)-1-oxopropan-2-yl]-5-hydroxypyridine-3-carboxamide](/img/structure/B7577475.png)
![N-[(1,4-dimethylpiperazin-2-yl)methyl]-2-hydroxy-5-methoxybenzamide](/img/structure/B7577502.png)
![3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide](/img/structure/B7577531.png)
